17-n-Hexadecyltetratriacontane

• CAS No.: 55256-07-0
• Molecular Formula: C50H102
• Molecular Weight: 703.3 g/mol
• IUPAC Name: 17-hexadecyltetratriacontane
• InChI: InChI=1S/C50H102/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-50(47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2)48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3/h50H,4-49H2,1-3H3
• InChI Key: DAQUEPISOMDKQG-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(CCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCC

Description

17-n-Hexadecyltetratriacontane is a long-chain hydrocarbon with the molecular formula C₅₀H₁₀₂ . It is a member of the alkane family, characterized by its saturated carbon chain. This compound is notable for its high molecular weight and unique structural properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 17-n-Hexadecyltetratriacontane typically involves the coupling of smaller hydrocarbon units. One common method is the Wurtz reaction , where alkyl halides react with sodium metal to form longer alkanes. For instance, the reaction between 1-bromohexadecane and 1-bromotetratriacontane in the presence of sodium can yield this compound .

Industrial Production Methods

Industrial production of long-chain alkanes like this compound often involves catalytic hydrogenation of olefins or the Fischer-Tropsch synthesis , which converts carbon monoxide and hydrogen into hydrocarbons using metal catalysts such as iron or cobalt .

Chemical Reactions Analysis

Types of Reactions

17-n-Hexadecyltetratriacontane primarily undergoes reactions typical of alkanes, including:

Oxidation: This reaction can produce alcohols, aldehydes, or carboxylic acids, depending on the conditions.

Halogenation: Reaction with halogens (e.g., chlorine or bromine) to form alkyl halides.

Cracking: Breaking down into smaller hydrocarbons under high temperature and pressure.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄) or chromic acid (H₂CrO₄) under acidic or basic conditions.

Halogenation: Chlorine (Cl₂) or bromine (Br₂) in the presence of UV light or heat.

Cracking: High temperatures (500-700°C) and pressures, often in the presence of a catalyst like zeolite.

Major Products Formed

Oxidation: Alcohols, aldehydes, carboxylic acids.

Halogenation: Alkyl halides.

Cracking: Smaller alkanes and alkenes.

Scientific Research Applications

17-n-Hexadecyltetratriacontane has several applications in scientific research:

Chemistry: Used as a standard in gas chromatography for the analysis of complex mixtures.

Biology: Studied for its role in the formation of biological membranes and lipid bilayers.

Medicine: Investigated for its potential use in drug delivery systems due to its hydrophobic properties.

Industry: Utilized in the production of lubricants, waxes, and as a phase change material in thermal energy storage.

Mechanism of Action

The mechanism of action of 17-n-Hexadecyltetratriacontane is primarily physical rather than chemical. Its long hydrocarbon chain allows it to interact with other hydrophobic molecules, making it useful in forming stable emulsions and lipid bilayers. It does not have specific molecular targets or pathways but exerts its effects through hydrophobic interactions .

Comparison with Similar Compounds

Similar Compounds

Hexatriacontane (C₃₆H₇₄): A shorter alkane with similar properties but lower molecular weight.

Octatriacontane (C₃₈H₇₈): Another long-chain alkane with slightly different physical properties.

Dotriacontane (C₃₂H₆₆): A shorter alkane used in similar applications.

Uniqueness

17-n-Hexadecyltetratriacontane is unique due to its specific chain length and molecular weight, which confer distinct physical properties such as melting point and solubility. These properties make it particularly useful in specialized industrial and research applications .